Cas no 55039-58-2 (Benzenamine, 3,4-dichloro-N,N-diethyl-)

• Product Name: Benzenamine, 3,4-dichloro-N,N-diethyl-
• CAS No: 55039-58-2
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 352994
• PubChem ID: 12234757
• Update Time: 2025-04-19

Benzenamine, 3,4-dichloro-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4-dichloro-N,N-diethyl-
• 3,4-dichloro-N,N-diethylaniline
• SCHEMBL24426114
• 55039-58-2
• DTXSID40481692

• Inchi： 1S/C10H13Cl2N/c1-3-13(4-2)8-5-6-9(11)10(12)7-8/h5-7H,3-4H2,1-2H3
• InChI Key： PUPPCJNOKWVOIC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(CC)CC)Cl

Computed Properties

• Exact Mass: 217.04269
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24